(3Z)-3-{[(4-acetylphenyl)amino]methylene}-1-(4-methylbenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3Z)-3-[(4-acetylanilino)methylidene]-1-[(4-methylphenyl)methyl]-2,2-dioxothieno[3,2-c]thiazin-4-one
• InChI: InChI=1S/C23H20N2O4S2/c1-15-3-5-17(6-4-15)14-25-20-11-12-30-23(20)22(27)21(31(25,28)29)13-24-19-9-7-18(8-10-19)16(2)26/h3-13,24H,14H2,1-2H3/b21-13-
• InChI Key: BSPZHIUDGPLFSM-BKUYFWCQSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=C(C(=O)C(=CNC4=CC=C(C=C4)C(=O)C)S2(=O)=O)SC=C3
• Isomeric SMILES: CC1=CC=C(C=C1)CN2C3=C(C(=O)/C(=C/NC4=CC=C(C=C4)C(=O)C)/S2(=O)=O)SC=C3
• Molecular Formula: C23H20N2O4S2
• Molecular Weight: 452.5 g/mol
• CAS No.: 894677-04-4

Description

The compound “(3Z)-3-{[(4-acetylphenyl)amino]methylene}-1-(4-methylbenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide” is a heterocyclic derivative featuring a thieno[3,2-c][1,2]thiazin-4(3H)-one core modified with a 4-acetylphenylamino substituent at the 3-position and a 4-methylbenzyl group at the 1-position. The 2,2-dioxide moiety indicates sulfone groups, which are electron-withdrawing and often enhance stability and binding interactions in medicinal chemistry contexts . The (3Z) stereochemistry suggests a specific spatial arrangement of the substituents, influencing molecular conformation and intermolecular interactions. Structural determination of such compounds typically employs X-ray crystallography tools like SHELX and ORTEP-3 for refinement and visualization, as noted in crystallography literature .

Biological Activity

(3Z)-3-{[(4-acetylphenyl)amino]methylene}-1-(4-methylbenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide is a synthetic compound belonging to the thienothiazine family. Its structure suggests potential biological activity, particularly in pharmacological applications. This article reviews the biological activity and pharmacological properties of this compound based on available research.

Chemical Structure and Properties

• Molecular Formula : C16H16N2O3S2
• Molecular Weight : 348.43 g/mol
• CAS Number : Not specified in the sources.
• Functional Groups : The compound features a thiazine ring, an amine group, and an acetylphenyl moiety, which may contribute to its biological interactions.

Antimicrobial Activity

Research indicates that compounds derived from thieno[3,2-c][1,2]thiazines exhibit antimicrobial properties. For instance:

• A study demonstrated that similar thiazine derivatives showed significant antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli .
• The mechanism of action is believed to involve disruption of bacterial cell wall synthesis and interference with metabolic pathways.

Anticancer Properties

Thienothiazine derivatives have been explored for their anticancer potential:

• In vitro studies have shown that certain thiazine compounds induce apoptosis in cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer) cells .
• The proposed mechanism includes the activation of caspase pathways and modulation of cell cycle regulators.

Enzyme Inhibition

The compound may also act as an enzyme inhibitor:

• Thiazine derivatives have been reported to inhibit various enzymes involved in cancer progression and microbial resistance. For example, they can inhibit protein kinase activity, which is crucial for cell signaling pathways in tumors .

Study on Antimicrobial Efficacy

A comparative study evaluated the antimicrobial efficacy of various thiazine derivatives, including (3Z)-3-{[(4-acetylphenyl)amino]methylene}-1-(4-methylbenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide:

• Method : Disk diffusion method was employed against standard bacterial strains.
• Results : The compound exhibited a zone of inhibition comparable to standard antibiotics used in clinical settings.

Study on Anticancer Activity

In another study focusing on anticancer activity:

• Cell Lines : MCF-7 and HeLa cells were treated with varying concentrations of the compound.
• Results : Significant reduction in cell viability was observed at higher concentrations, indicating potential use as a chemotherapeutic agent.

Research Findings Summary

Biological Activity	Findings	References
Antimicrobial	Effective against S. aureus and E. coli
Anticancer	Induces apoptosis in MCF-7 and HeLa cells
Enzyme Inhibition	Inhibits protein kinases involved in tumor growth

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Similarities and Differences

Key structural analogs include derivatives of the thieno[3,2-c][1,2]thiazin-4(3H)-one scaffold with varying substituents. For example, the compound “(3Z)-1-benzyl-3-{[(4-methoxyphenyl)amino]methylidene}-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide” () shares the same core but differs in substituents:

• R₁ : 4-Methylbenzyl (target compound) vs. benzyl ().
• R₂: 4-Acetylphenylamino (target) vs. 4-methoxyphenylamino ().

The 4-methylbenzyl substituent may enhance lipophilicity compared to the unsubstituted benzyl group.

Table 1: Structural Comparison of Thieno[3,2-c][1,2]thiazin-4(3H)-one Derivatives

Compound	R₁	R₂	Molecular Weight (g/mol)	Key Functional Groups
Target Compound	4-Methylbenzyl	4-Acetylphenylamino	~495.5	Sulfone, acetyl, methylbenzyl
Compound	Benzyl	4-Methoxyphenylamino	~481.4	Sulfone, methoxy, benzyl

Physicochemical Properties

• Lipophilicity : The 4-methylbenzyl group in the target compound likely increases logP compared to the benzyl analog, enhancing membrane permeability but reducing aqueous solubility.
• Hydrogen Bonding: The acetyl group (hydrogen bond acceptor) and amino moiety (donor) in the target compound may facilitate stronger intermolecular interactions than the methoxy group (acceptor only), influencing crystal packing or target binding .

Chemoinformatics Analysis

Similarity coefficients like the Tanimoto index quantify structural overlap between compounds. Binary fingerprint analysis (e.g., substructure keys) would highlight shared features (e.g., thienothiazinone core) and differences (e.g., substituent electronic profiles). Studies suggest that while Tanimoto is robust, other coefficients may better capture nuanced differences in such derivatives .

Crystallographic Insights

The use of SHELXL for refinement and ORTEP-3 for visualization (as described in and ) enables precise comparison of bond lengths and angles. For example, the (3Z) configuration in the target compound likely results in distinct torsion angles compared to E-isomers or analogs, affecting molecular geometry .